molecular formula C26H22ClN3O5 B15367595 2-Naphthalenecarboxamide, 4-((5-chloro-2-methoxyphenyl)azo)-N-(2,5-dimethoxyphenyl)-3-hydroxy- CAS No. 64346-10-7

2-Naphthalenecarboxamide, 4-((5-chloro-2-methoxyphenyl)azo)-N-(2,5-dimethoxyphenyl)-3-hydroxy-

Cat. No.: B15367595
CAS No.: 64346-10-7
M. Wt: 491.9 g/mol
InChI Key: CEOFHVVWPCFTEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-Naphthalenecarboxamide, 4-((5-chloro-2-methoxyphenyl)azo)-N-(2,5-dimethoxyphenyl)-3-hydroxy- (CAS 85455-50-1) is an azo-based aromatic carboxamide with the molecular formula C₂₆H₂₂ClN₃O₄ and a molecular weight of 475.92 g/mol . Its structure features a naphthalene backbone substituted with a hydroxy group, a carboxamide linkage to a 2,5-dimethoxyphenyl group, and an azo bridge connecting to a 5-chloro-2-methoxyphenyl moiety. Azo compounds like this are widely utilized as dyes or pigments due to their chromophoric azo (-N=N-) groups, which confer intense coloration. The methoxy and chloro substituents likely enhance solubility in organic solvents and influence intermolecular interactions .

Properties

CAS No.

64346-10-7

Molecular Formula

C26H22ClN3O5

Molecular Weight

491.9 g/mol

IUPAC Name

4-[(5-chloro-2-methoxyphenyl)diazenyl]-N-(2,5-dimethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide

InChI

InChI=1S/C26H22ClN3O5/c1-33-17-9-11-22(34-2)20(14-17)28-26(32)19-12-15-6-4-5-7-18(15)24(25(19)31)30-29-21-13-16(27)8-10-23(21)35-3/h4-14,31H,1-3H3,(H,28,32)

InChI Key

CEOFHVVWPCFTEU-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)OC)NC(=O)C2=CC3=CC=CC=C3C(=C2O)N=NC4=C(C=CC(=C4)Cl)OC

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Effects on Solubility and Polarity

Target Compound vs. Dichlorophenyl Analogs

The target compound’s methoxy-rich structure contrasts with dichlorophenyl-substituted analogs, such as N,N'-(2,5-Dichloro-1,4-phenylene)bis(4-((2,5-dichlorophenyl)azo)-3-hydroxynaphthalene-2-carboxamide) (). The dichloro groups increase lipophilicity and may reduce solubility in polar solvents compared to the target compound’s methoxy groups, which are less electronegative but more electron-donating .

Ethoxy vs. Methoxy Derivatives

2-Naphthalenecarboxamide,N-(4-ethoxyphenyl)-3-hydroxy-4-(phenylazo)- (CAS 62148-36-1, ) replaces methoxy with an ethoxy group.

Impact of Functional Groups on Stability and Application

Benzimidazolone-Containing Pigments

4-[(2,5-dichlorophenyl)azo]-N-(2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)-3-hydroxynaphthalene-2-carboxamide (Pigment Brown 25, CAS 6992-11-6, ) incorporates a benzimidazolone group. This moiety enhances lightfastness and thermal stability, making it suitable for high-performance coatings.

Sulphonyl-Modified Analogs

The compound N-(2,5-dimethoxyphenyl)-4-[[5-[(dimethylamino)sulphonyl]-2-hydroxyphenyl]azo]-3-hydroxynaphthalene-2-carboxamide (CAS 79135-84-5, ) includes a sulphonyl group, which increases polarity and water solubility. This modification could expand its utility in aqueous dyeing processes, whereas the target compound’s methoxy groups favor organic solvent compatibility .

Structural and Property Data Table

Compound Name / CAS Molecular Formula Molecular Weight (g/mol) Key Substituents Notable Properties
Target Compound (85455-50-1) C₂₆H₂₂ClN₃O₄ 475.92 5-chloro-2-methoxy, 2,5-dimethoxy High solubility in organics
Pigment Brown 25 (6992-11-6) C₂₄H₁₅Cl₂N₅O₃ 516.31 2,5-dichloro, benzimidazolone Enhanced lightfastness
Ethoxy Derivative (62148-36-1) C₂₅H₂₁N₃O₃ 411.46 4-ethoxyphenyl, phenylazo Lower crystallinity
Sulphonyl-Modified Analog (79135-84-5) C₂₄H₂₃N₅O₇S 525.54 (dimethylamino)sulphonyl Improved aqueous compatibility

Q & A

Q. What are the optimal synthetic routes for preparing this azo-naphthalenecarboxamide derivative, and how can purity be validated?

Methodological Answer: The compound is synthesized via diazo coupling between a naphthol derivative (e.g., 3-hydroxy-2-naphthalenecarboxamide) and a substituted aniline (e.g., 5-chloro-2-methoxyaniline). Key steps include:

  • Diazotization : Use NaNO₂/HCl under controlled低温 (0–5°C) to generate the diazonium salt .
  • Coupling : React with the naphthol component in alkaline medium (pH 8–10) to form the azo bond .
  • Purification : Recrystallize from ethanol/water mixtures, and validate purity via HPLC (C18 column, acetonitrile/water gradient) and melting point analysis .

Q. How can researchers characterize the azo-hydrazone tautomerism in this compound?

Methodological Answer: The compound may exhibit azo-hydrazone tautomerism due to the presence of hydroxyl and azo groups. Techniques include:

  • UV-Vis Spectroscopy : Compare absorption spectra in solvents of varying polarity (e.g., DMSO vs. hexane). Azo forms show λmax ~450 nm; hydrazone forms shift to ~500 nm .
  • ¹H NMR : Detect proton environments near the azo group. Azo tautomers lack NH signals, while hydrazones show exchangeable NH protons (δ 10–12 ppm) .
  • X-ray Crystallography : Resolve tautomeric forms in solid state (e.g., planar azo vs. twisted hydrazone configurations) .

Advanced Research Questions

Q. How do substituents (e.g., chloro, methoxy) influence spectroscopic properties and reactivity?

Methodological Answer: Substituents alter electron density and steric effects:

  • Electron-Withdrawing Groups (Cl) : Stabilize the azo bond, reducing susceptibility to photodegradation. Monitor via accelerated light exposure tests (e.g., xenon lamp, 48 hrs) .
  • Methoxy Groups : Enhance solubility in polar aprotic solvents (e.g., DMF) but may sterically hinder coupling efficiency. Compare reaction kinetics using substituent-varied analogs .

Q. What computational methods are suitable for modeling interactions between this compound and biological targets?

Methodological Answer: Use molecular docking (e.g., AutoDock Vina) and DFT calculations:

  • Docking : Target proteins with hydrophobic pockets (e.g., serum albumin) using the compound’s 3D structure (PubChem CID: 456354) .
  • DFT : Optimize geometry at B3LYP/6-31G* level to predict electrostatic potential surfaces, highlighting reactive sites (e.g., azo group for redox activity) .
  • MD Simulations : Assess stability of ligand-protein complexes in aqueous environments (GROMACS, 50 ns trajectories) .

Q. How can contradictory data on tautomeric stability be resolved in different solvent systems?

Methodological Answer: Contradictions arise from solvent polarity and hydrogen bonding:

  • Polar Protic Solvents (e.g., MeOH) : Favor hydrazone form due to NH stabilization. Validate via ¹³C NMR (carbonyl C=O vs. C=N shifts) .
  • Nonpolar Solvents (e.g., Toluene) : Stabilize azo form. Use IR spectroscopy to distinguish C=N (1630 cm⁻¹) vs. N=N (1450 cm⁻¹) stretches .
  • Cross-Validate : Combine solvent titration (UV-Vis) with computational COSMO-RS models to predict tautomer ratios .

Q. What strategies mitigate challenges in analyzing trace impurities during synthesis?

Methodological Answer:

  • LC-MS/MS : Identify impurities (e.g., unreacted aniline or naphthol byproducts) using MRM transitions (Q1/Q3: 215/184 for aniline) .
  • Isolation via Prep-TLC : Use silica gel plates (ethyl acetate/hexane, 3:7) to separate impurities for structural elucidation (¹H NMR, HRMS) .
  • Quality Control : Establish thresholds for residual solvents (ICH Q3C guidelines) using GC-FID .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.